Cas no 1261785-84-5 (6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261785-84-5
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4996237
• Update Time: 2025-05-19

6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7ClF3NO2/c14-10-6-3-7-11(18(19)20)12(10)8-4-1-2-5-9(8)13(15,16)17/h1-7H
• InChI Key： MZEFKVWINLFZLU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8

Additional information on 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl

6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl (CAS No: 1261785-84-5) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, pharmacology, and environmental chemistry. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of substituents such as a chlorine atom at the 6-position, a nitro group at the 2-position, and a trifluoromethyl group at the 2'-position imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the importance of biphenyl derivatives in various applications, particularly in the development of advanced materials and pharmaceuticals. The chloro and nitro groups are known to significantly influence the electronic properties of the molecule, making it suitable for use in semiconducting materials and as intermediates in drug synthesis. Additionally, the trifluoromethyl group enhances the molecule's stability and lipophilicity, which are critical factors in many industrial applications.

The synthesis of 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl involves a multi-step process that typically includes nucleophilic substitution, nitration, and fluorination reactions. Researchers have recently developed more efficient methods to synthesize this compound, leveraging modern catalytic techniques and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental impact of its production.

In terms of physical properties, this compound exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for use in various solvent-based applications. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential use in optoelectronic devices.

Recent research has explored the application of 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl in the field of drug discovery. Its ability to act as a template for constructing bioactive molecules has been demonstrated in several studies. For instance, derivatives of this compound have shown promising results as inhibitors of certain enzymes involved in neurodegenerative diseases.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it is relatively stable under ambient conditions and does not readily degrade in natural environments. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 6-Chloro-2-nitro-2'-(trifluoromethyl)biphenyl (CAS No: 1261785-84-5) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool in various scientific disciplines. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.